![molecular formula C19H17N3O6 B4921703 4-(4,5-dimethoxy-2-nitrobenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione](/img/structure/B4921703.png)
4-(4,5-dimethoxy-2-nitrobenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione
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Overview
Description
4-(4,5-dimethoxy-2-nitrobenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione, commonly known as DMNP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
DMNP exerts its effects by binding to specific targets in the body, altering their activity and function. This compound has been found to interact with a variety of proteins, including enzymes involved in cellular metabolism and signaling pathways, as well as receptors and ion channels that mediate cellular communication.
Biochemical and Physiological Effects:
DMNP has been found to exhibit a range of biochemical and physiological effects, including modulation of enzyme activity, alteration of cellular signaling pathways, and regulation of ion channel function. These effects have been studied in various biological systems, including cells, tissues, and whole organisms.
Advantages and Limitations for Lab Experiments
DMNP has several advantages for use in laboratory experiments, including its high potency and specificity for certain targets, as well as its ability to modulate multiple biological pathways simultaneously. However, this compound also has limitations, including potential toxicity and off-target effects, which must be carefully considered when designing experiments.
Future Directions
There are several future directions for research on DMNP, including the development of new synthetic methods for producing this compound, the identification of new biological targets and pathways that DMNP can modulate, and the investigation of its potential therapeutic applications in various diseases and conditions. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of DMNP, as well as its potential toxicity and side effects in vivo.
Synthesis Methods
DMNP can be synthesized using a variety of methods, including the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with 1-(4-methylphenyl)-3,5-pyrazolidinedione in the presence of a suitable catalyst. This reaction typically takes place under controlled conditions, such as at a specific temperature and pressure, to ensure optimal yields and purity.
Scientific Research Applications
DMNP has been used in a wide range of scientific research applications, including studies of protein structure and function, enzyme kinetics, and drug discovery. This compound has been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels, making it a versatile tool for researchers in various fields.
Properties
IUPAC Name |
(4Z)-4-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-1-(4-methylphenyl)pyrazolidine-3,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O6/c1-11-4-6-13(7-5-11)21-19(24)14(18(23)20-21)8-12-9-16(27-2)17(28-3)10-15(12)22(25)26/h4-10H,1-3H3,(H,20,23)/b14-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWSWWRKADZGSQ-ZSOIEALJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=C(C=C3[N+](=O)[O-])OC)OC)/C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.